Cas no 141805-68-7 (2-Butenoic acid,4-[[(3-chloro-4-hydroxyphenyl)acetyl]amino]-4-oxo-, methyl ester, (2E)- (9CI))

• Product Name: 2-Butenoic acid,4-[[(3-chloro-4-hydroxyphenyl)acetyl]amino]-4-oxo-, methyl ester, (2E)- (9CI)
• CAS No: 141805-68-7
• MF: C₁₃H₁₂ClNO₅
• MW: 297.691082954407
• CID: 174108
• PubChem ID: 6450543
• Update Time: 2025-04-19

2-Butenoic acid,4-[[(3-chloro-4-hydroxyphenyl)acetyl]amino]-4-oxo-, methyl ester, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-[[(3-chloro-4-hydroxyphenyl)acetyl]amino]-4-oxo-, methyl ester, (2E)- (9CI)
• methyl (E)-4-[[2-(3-chloro-4-hydroxyphenyl)acetyl]amino]-4-oxobut-2-enoate
• Coniothyriomycin
• 141805-68-7

• Inchi： 1S/C13H12ClNO5/c1-20-13(19)5-4-11(17)15-12(18)7-8-2-3-10(16)9(14)6-8/h2-6,16H,7H2,1H3,(H,15,17,18)/b5-4+
• InChI Key： STQJFTAVSIAHAT-SNAWJCMRSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(NC(/C=C/C(=O)OC)=O)=O)O

Computed Properties

• Exact Mass: 297.04046
• Monoisotopic Mass: 297.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides